Cas no 90389-90-5 ((3-chlorophenyl)methyl(pentyl)amine)

• Product Name: (3-chlorophenyl)methyl(pentyl)amine
• CAS No: 90389-90-5
• MF: C₁₂H₁₈ClN
• MW: 211.731022357941
• CID: 1951693
• PubChem ID: 457586
• Update Time: 2025-04-21

(3-chlorophenyl)methyl(pentyl)amine Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorobenzyl)pentan-1-amine
• Benzenemethanamine, 3-chloro-N-pentyl-
• N-[(3-chlorophenyl)methyl]pentan-1-amine
• (3-chlorophenyl)methyl(pentyl)amine
• EN300-162753
• A1-06053
• DTXSID60238120
• 90389-90-5
• CHEMBL1178138
• 90389-50-7
• AKOS000231659
• [(3-CHLOROPHENYL)METHYL](PENTYL)AMINE

• Inchi： 1S/C12H18ClN/c1-2-3-4-8-14-10-11-6-5-7-12(13)9-11/h5-7,9,14H,2-4,8,10H2,1H3
• InChI Key： QMXXEPWURVQBKU-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CNCCCCC

Computed Properties

• Exact Mass: 211.112777
• Monoisotopic Mass: 211.112777
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 12

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 282.0±15.0 °C at 760 mmHg
• Flash Point: 124.4±20.4 °C
• Refractive Index: 1.512
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

(3-chlorophenyl)methyl(pentyl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines